Cas no 1955514-35-8 ({1-1-(3-chlorophenyl)-6-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylpyrrolidin-2-yl}methanol)

• Product Name: {1-1-(3-chlorophenyl)-6-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylpyrrolidin-2-yl}methanol
• CAS No: 1955514-35-8
• MF: C₁₇H₁₈ClN₅O
• MW: 343.810721874237
• MDL: MFCD30180612
• CID: 5241049
• PubChem ID: 122360279
• Update Time: 2025-07-01

{1-1-(3-chlorophenyl)-6-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylpyrrolidin-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanol, 1-[1-(3-chlorophenyl)-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-
• {1-1-(3-chlorophenyl)-6-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylpyrrolidin-2-yl}methanol

• MDL： MFCD30180612
• Inchi： 1S/C17H18ClN5O/c1-11-20-16(22-7-3-6-14(22)10-24)15-9-19-23(17(15)21-11)13-5-2-4-12(18)8-13/h2,4-5,8-9,14,24H,3,6-7,10H2,1H3
• InChI Key： BKGGGVFRCFPHFD-UHFFFAOYSA-N
• SMILES： N1(C2N=C(C)N=C3N(C4=CC=CC(Cl)=C4)N=CC3=2)CCCC1CO

Additional information on {1-1-(3-chlorophenyl)-6-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylpyrrolidin-2-yl}methanol

Comprehensive Analysis of {1-1-(3-chlorophenyl)-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-2-yl}methanol (CAS No. 1955514-35-8)

The compound {1-1-(3-chlorophenyl)-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-2-yl}methanol (CAS No. 1955514-35-8) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the pyrazolo[3,4-d]pyrimidine core and the pyrrolidin-2-yl methanol moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that has revolutionized the treatment of cancers and autoimmune diseases.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for targeted therapies with fewer side effects. The 3-chlorophenyl substitution in this compound enhances its binding affinity to specific biological targets, while the 6-methyl group improves its metabolic stability. These attributes align with current trends in precision medicine, where molecules like 1955514-35-8 are designed to interact selectively with disease-related proteins.

One of the most frequently searched questions in the context of pyrazolo[3,4-d]pyrimidine derivatives is their role in cancer therapy. Preliminary studies suggest that {1-1-(3-chlorophenyl)-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-2-yl}methanol may exhibit inhibitory activity against certain tyrosine kinases, which are often overexpressed in malignant cells. This aligns with the growing interest in personalized oncology, where patients receive treatments tailored to their genetic profiles.

Another hot topic in the scientific community is the optimization of drug-like properties in lead compounds. The presence of the methanol functional group in 1955514-35-8 offers opportunities for further derivatization, enabling researchers to fine-tune solubility, bioavailability, and pharmacokinetics. Such modifications are critical for advancing compounds from the lab to clinical trials, a process often referred to as hit-to-lead optimization.

Beyond oncology, this compound's heterocyclic scaffold has potential applications in neurodegenerative diseases and inflammatory disorders. The pyrrolidine ring, for instance, is a common motif in drugs targeting the central nervous system due to its ability to cross the blood-brain barrier. This versatility makes {1-1-(3-chlorophenyl)-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-2-yl}methanol a valuable tool for interdisciplinary research.

From a synthetic chemistry perspective, the preparation of 1955514-35-8 involves multi-step reactions, including cyclocondensation and N-alkylation. These methods are well-documented in the literature, but recent advances in green chemistry have prompted researchers to explore more sustainable routes. Catalytic methods and solvent-free conditions are now being investigated to reduce the environmental impact of producing such complex molecules.

In summary, {1-1-(3-chlorophenyl)-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-2-yl}methanol (CAS No. 1955514-35-8) represents a compelling case study in modern drug discovery. Its structural complexity, combined with its potential therapeutic applications, positions it at the forefront of innovative pharmaceuticals. As the scientific community continues to explore its mechanisms and derivatives, this compound is likely to remain a focal point in both academic and industrial research.